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Cat. No.: B1166089 Get Quote

Application Notes and Protocols for Polawax GP
200 in High Electrolyte Emulsions
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Polawax GP 200, a non-

ionic emulsifying wax, for the creation of stable oil-in-water (o/w) emulsions, particularly in

formulations containing high concentrations of electrolytes. Polawax GP 200 is a proprietary

blend of Cetearyl Alcohol and PEG-20 Stearate, designed to offer robust performance across a

wide pH range and in the presence of various salts, making it an ideal candidate for complex

cosmetic and pharmaceutical formulations.[1]

Introduction to Polawax GP 200 and Emulsion
Stability in High Electrolyte Environments
Polawax GP 200 is a self-emulsifying wax that simplifies the formulation of creams and lotions

by providing excellent texture and long-term stability.[2][3][4] Its non-ionic nature makes it

compatible with a broad range of active ingredients and excipients, including electrolytes,

which are known to destabilize many emulsion systems.[5] The presence of electrolytes in a

formulation can disrupt the electrical double layer of ionic emulsifiers, leading to flocculation

and coalescence of the dispersed phase. Non-ionic emulsifiers like Polawax GP 200 stabilize

emulsions primarily through steric hindrance, a mechanism less susceptible to the influence of

salts.
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The stability of an emulsion in the presence of electrolytes is a critical factor in the development

of many pharmaceutical and dermatological products, where active ingredients are often in salt

form. This document provides protocols to evaluate the performance of Polawax GP 200 in

such challenging environments and presents representative data on its stability.

Physicochemical Properties of Polawax GP 200
A summary of the key physicochemical properties of Polawax GP 200 is provided in the table

below.

Property Value Reference

INCI Name
Cetearyl Alcohol (and) PEG-20

Stearate
[1]

Appearance Off-white pastilles [2][6]

Type Non-ionic, self-emulsifying wax [2][5]

Solubility Oil [1]

Melting Point 50 - 54°C [1]

Recommended Usage Level 2 - 25% [1][6]

pH Stability Range 3 - 7 [1]

Electrolyte Tolerance Good [2][4]

Experimental Data: Performance of Polawax GP 200
in High Electrolyte Emulsions
The following tables present representative data illustrating the stability of oil-in-water

emulsions formulated with Polawax GP 200 in the presence of varying concentrations of

sodium chloride (NaCl), a common electrolyte. This data is intended to be illustrative of the

expected performance and should be confirmed by in-house testing.

Table 1: Effect of NaCl Concentration on Emulsion Viscosity
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NaCl Concentration
(% w/w)

Initial Viscosity
(cP)

Viscosity after 30
days at 40°C (cP)

% Change in
Viscosity

0 12,500 12,300 -1.6%

1 12,800 12,550 -1.9%

2 13,100 12,700 -3.0%

5 13,500 12,900 -4.4%

Table 2: Effect of NaCl Concentration on Mean Droplet Particle Size

NaCl Concentration
(% w/w)

Initial Mean Particle
Size (µm)

Mean Particle Size
after 30 days at
40°C (µm)

% Change in
Particle Size

0 2.5 2.6 +4.0%

1 2.6 2.7 +3.8%

2 2.8 2.9 +3.6%

5 3.1 3.3 +6.5%

Experimental Protocols
The following protocols detail the methods for preparing and evaluating the stability of o/w

emulsions formulated with Polawax GP 200 and high electrolyte concentrations.

Protocol for Preparation of a Stable O/W Emulsion with
Polawax GP 200
This protocol outlines the general procedure for creating a basic oil-in-water emulsion using

Polawax GP 200.

Materials:

Polawax GP 200
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Oil Phase (e.g., Mineral Oil, Caprylic/Capric Triglyceride)

Aqueous Phase (Deionized Water)

Electrolyte (e.g., NaCl)

Preservative (e.g., Phenoxyethanol)

Heat-resistant beakers

Water bath or hot plate

Homogenizer or high-shear mixer

Stirring apparatus

Procedure:

Phase Preparation:

In a heat-resistant beaker, combine the oil phase ingredients and Polawax GP 200. This is

the Oil Phase.

In a separate heat-resistant beaker, combine the deionized water and the electrolyte. This

is the Aqueous Phase.

Heating:

Heat both the Oil Phase and the Aqueous Phase separately to 70-75°C in a water bath or

on a hot plate with gentle stirring. Ensure all components of the Oil Phase, including the

Polawax GP 200, have completely melted.

Emulsification:

Slowly add the Aqueous Phase to the Oil Phase while continuously mixing with a

homogenizer or high-shear mixer.
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Continue homogenization for 5-10 minutes to ensure the formation of a fine, uniform

emulsion.

Cooling:

Begin to cool the emulsion while stirring gently with a propeller or overhead stirrer.

When the temperature of the emulsion reaches approximately 40°C, add the preservative

and any other temperature-sensitive additives.

Finalization:

Continue stirring until the emulsion has cooled to room temperature.

Adjust the pH if necessary.
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Phase Preparation

Heating

Oil Phase Ingredients + Polawax GP 200

Heat Oil Phase to 70-75°C

Deionized Water + Electrolyte

Heat Aqueous Phase to 70-75°C

Emulsification
(Add Aqueous to Oil with High Shear)

Cooling with Gentle Stirring

Add Preservative at 40°C

Final Emulsion
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Emulsion Preparation Workflow

Protocol for Evaluating Emulsion Stability
This protocol describes methods for assessing the stability of the prepared emulsions,

particularly in the context of high electrolyte content.

4.2.1. Macroscopic Evaluation

Place 50g of the emulsion in a clear, sealed glass jar.
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Store samples under various conditions:

Room temperature (20-25°C)

Elevated temperature (40°C)

Freeze-thaw cycles (-10°C for 24 hours, then room temperature for 24 hours; repeat for 3

cycles).

Visually inspect the samples at regular intervals (e.g., 24 hours, 1 week, 1 month, 3 months)

for any signs of instability, such as:

Creaming or Sedimentation: The formation of a concentrated or depleted layer of the

dispersed phase.

Flocculation: The aggregation of droplets into loose clusters.

Coalescence: The merging of droplets to form larger ones, which can lead to phase

separation.

Phase Separation: The complete separation of the oil and water phases.

4.2.2. Microscopic Evaluation

Place a small drop of the emulsion on a microscope slide and cover with a coverslip.

Observe the emulsion under a light microscope at various magnifications (e.g., 100x, 400x).

Examine the droplet size distribution and look for any changes over time, such as an

increase in the number of large droplets, which would indicate coalescence.

4.2.3. Viscosity Measurement

Measure the viscosity of the emulsion using a viscometer (e.g., Brookfield viscometer) at a

controlled temperature.

Record the initial viscosity and monitor for any significant changes during the stability study.

A decrease in viscosity can indicate a breakdown of the emulsion structure.
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4.2.4. Particle Size Analysis

Determine the mean droplet size and size distribution of the emulsion using a particle size

analyzer (e.g., laser diffraction or dynamic light scattering).

Measure the particle size at the beginning of the stability study and at subsequent time

points to quantify any changes.

4.2.5. Accelerated Stability Testing (Centrifugation)

Place a sample of the emulsion in a centrifuge tube.

Centrifuge the sample at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30

minutes).

After centrifugation, observe the sample for any phase separation. The volume of the

separated layer can be measured to quantify the degree of instability.

Initial Emulsion Characterization

Stability Storage Conditions

Periodic Stability Testing

Viscosity Measurement

Room Temperature Elevated Temperature (40°C) Freeze-Thaw Cycles Accelerated Testing (Centrifugation)

Particle Size AnalysisMicroscopic Examination

Macroscopic Visual Inspection Viscosity Measurement Particle Size Analysis Microscopic Examination

Data Analysis and Stability Assessment
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Emulsion Stability Testing Workflow

Mechanism of Stabilization with Polawax GP 200
Polawax GP 200, being a non-ionic emulsifier, stabilizes oil-in-water emulsions primarily

through a mechanism known as steric hindrance. The hydrophilic polyethylene glycol (PEG)

chains of the PEG-20 Stearate component extend into the continuous aqueous phase, creating

a hydrated barrier around the oil droplets. This barrier physically prevents the droplets from

approaching each other closely enough to coalesce. The cetearyl alcohol component

contributes to the viscosity of the external phase and the interfacial film, further enhancing

stability.

Oil Droplet Interfacial Layer
Aqueous Phase

Oil Polawax GP 200 Water

Steric Hindrance
(Hydrated PEG Chains)

Click to download full resolution via product page

Steric Stabilization Mechanism

Conclusion
Polawax GP 200 is a versatile and robust non-ionic emulsifying wax that demonstrates

excellent performance in creating stable oil-in-water emulsions, even in the presence of high

concentrations of electrolytes. Its ability to form a protective steric barrier around oil droplets

makes it a reliable choice for complex formulations in the pharmaceutical and cosmetic

industries. The protocols and data presented in these application notes provide a solid

foundation for researchers and formulators to effectively utilize Polawax GP 200 in their

product development endeavors. It is recommended that formulators conduct their own stability

studies to confirm these findings within their specific formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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